Cas no 433-53-4 (Methyl difluoroacetate)

• Product name: Methyl difluoroacetate
• CAS No: 433-53-4
• MF: C₃H₄F₂O₂
• MW: 110.0595
• MDL: MFCD00039276
• CID: 37368
• PubChem ID: 24857822

Methyl difluoroacetate Chemical and Physical Properties

Names and Identifiers

• methyl difluoroacetate
• Difluoroacetic acid methyl ester
• methyl 2,2-difluoroacetate
• Aceticacid, difluoro-, methyl ester (7CI,8CI,9CI)
• methyl2,2-difluoroacetate
• Acetic acid, difluoro-, methyl ester
• CSSYKHYGURSRAZ-UHFFFAOYSA-N
• Methyldifluoroacetate,99%
• methyldifluoroacetate
• Methyl difluoroacetate #
• Methyl 2,2-difluoroethanoate
• Methyl difluoroacetate, 96%
• EBD14658
• STK349604
• SBB021971
• RP18949
• JF10017
• Acetic acid,2,2-difluoro-, methyl ester
• NS00031334
• SCHEMBL237982
• DB-051071
• EINECS 207-089-7
• M2021
• MFCD00039276
• 433-53-4
• Methyl difluoroacetate;Difluoroacetic acid methyl ester;
• DTXSID10195815
• D91567
• LS-12952
• J-522653
• DTXCID50118306
• UNII-6U74LQW4K6
• AKOS000309883
• CS-0204334
• 6U74LQW4K6
• RGXLPTMTNWTXIL-UHFFFAOYSA-N
• Methyl difluoroacetate

• MDL： MFCD00039276
• Inchi： 1S/C3H4F2O2/c1-7-3(6)2(4)5/h2H,1H3
• InChI Key： CSSYKHYGURSRAZ-UHFFFAOYSA-N
• SMILES： FC([H])(C(=O)OC([H])([H])[H])F
• BRN： 1747534

Computed Properties

• Exact Mass: 110.01800
• Monoisotopic Mass: 110.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Surface Charge: 0
• Topological Polar Surface Area: 26.3
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.26 g/mL at 25 °C(lit.)
• Boiling Point: 85-86 °C(lit.)
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.334(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 0.42450
• Solubility: Not available

Methyl difluoroacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S23-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22; R36/37/38
• HazardClass：3
• Safety Term：3
• PackingGroup：III
• Packing Group：II

Methyl difluoroacetate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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